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Compound of Interest

Compound Name: 2-Chloro-4-(methylsulfonyl)aniline

Cat. No.: B078536

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 2-
Chloro-4-(methylsulfonyl)aniline (CAS No. 13244-35-4). Adherence to these procedures is
critical for ensuring laboratory safety and proper chemical management.

Chemical Safety and Hazard Information

2-Chloro-4-(methylsulfonyl)aniline is a chemical compound that requires careful handling
due to its potential health hazards. It is primarily used for research and development purposes.
[1][2] Key hazards associated with this compound are summarized below.

Hazard Classification Description
Acute Toxicity, Oral (Category 4) Harmful if swallowed.[3]
Skin Corrosion/Irritation (Category 2) Causes skin irritation.[3]

Serious Eye Damage/Eye lIrritation (Category

Causes serious eye irritation.[1][3]
2A)

Specific target organ toxicity, single exposure ] o
May cause respiratory irritation.[3]
(Category 3)

Personal Protective Equipment (PPE)
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The following personal protective equipment is mandatory when handling 2-Chloro-4-

(methylsulfonyl)aniline to minimize exposure and ensure personal safety.

PPE Category

Item

Specification

Hand Protection

Chemical-impermeable gloves

Nitrile or butyl rubber gloves
are recommended.[4][5]
Change gloves every 30-60
minutes or immediately if

contaminated or damaged.[6]

Eye and Face Protection

Safety goggles or a face shield

Must be worn whenever there
is a risk of splashing.[6]
Standard eyeglasses are not

sufficient.

Skin and Body Protection

Protective clothing

A lab coat with a closed front,
long sleeves, and tight-fitting

cuffs is required.[6]

Respiratory Protection

NIOSH-approved respirator

Use if ventilation is inadequate
or if dusts/aerosols are

generated.[7]

Operational and Disposal Plans

A systematic approach to handling and disposal is crucial for laboratory safety and

environmental protection.

Step-by-Step Handling and Experimental Protocol

e Preparation and Area Setup:

o Ensure a well-ventilated work area, preferably a chemical fume hood.[8]

o Confirm that a safety shower and eyewash station are readily accessible.[7]

o Cover the work surface with an absorbent, disposable material.
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e Donning PPE:

o Put on all required PPE as specified in the table above before handling the chemical.

e Chemical Handling:

[¢]

Avoid direct contact with the chemical.[9]

[e]

Do not breathe in dust or vapors.[7][9]

o

Weigh and handle the solid chemical in a manner that minimizes dust generation.

[¢]

If creating a solution, add the solid to the solvent slowly.

e Post-Handling and Cleanup:

[e]

Wash hands and any exposed skin thoroughly with soap and water after handling.[1][3]

o

Decontaminate all surfaces and equipment used.

[¢]

Carefully remove and dispose of contaminated disposable materials in a designated
hazardous waste container.

[¢]

Remove and wash contaminated clothing before reuse.[9]

Disposal Plan

All waste containing 2-Chloro-4-(methylsulfonyl)aniline must be treated as hazardous waste.
o Waste Segregation:

o Collect all solid waste, including contaminated gloves, wipes, and weighing papers, in a
clearly labeled, sealed container for hazardous solid waste.

o Collect all liquid waste, including reaction residues and solvent washes, in a separate,
clearly labeled, sealed container for hazardous liquid waste.

o Container Labeling:
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o Label all waste containers with "Hazardous Waste," the full chemical name "2-Chloro-4-
(methylsulfonyl)aniline,” and the associated hazards (e.g., "Toxic," "Irritant").

o Storage of Waste:

o Store waste containers in a designated, well-ventilated, and secure area, away from
incompatible materials such as strong oxidizing agents, strong bases, and strong acids.[9]

» Final Disposal:

o Arrange for the disposal of the hazardous waste through a licensed environmental waste
management company, in accordance with all local, regional, and national regulations.[7]
[9] Do not discharge the chemical into drains or the environment.[1]

Emergency Procedures

First Aid Measures
Exposure Route First Aid Procedure

Immediately rinse cautiously with water for at

least 15 minutes.[3][9] Remove contact lenses if
Eye Contact ] o

present and easy to do. Continue rinsing.[1][9]

Seek immediate medical attention.[9]

Take off immediately all contaminated clothing.
Skin Contact [10] Wash off with soap and plenty of water.[1]

[3] Seek medical attention if irritation persists.[9]

Move the person to fresh air.[1][9] If breathing is

difficult, give oxygen. If not breathing, give

Inhalation
artificial respiration.[1][9] Seek immediate
medical attention.[9]
Do NOT induce vomiting. Clean mouth with
water and drink plenty of water afterwards.[9]
Ingestion [11] Never give anything by mouth to an

unconscious person.[3][9] Seek immediate

medical attention.[9]
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Chemical Spill Workflow

The following diagram outlines the procedural flow for managing a spill of 2-Chloro-4-
(methylsulfonyl)aniline.

Chemical Spill Occurs

Evacuate Immediate Area
Alert Others

:

Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator if needed)

Contain the Spill
(Use inert absorbent material like sand or vermiculite)

Collect and Clean Up
(Sweep or scoop absorbed material into a labeled hazardous waste container)

Decontaminate the Area
(Wash with soap and water)

Dispose of Waste
(Follow hazardous waste disposal plan)

Report the Incident
(Follow institutional protocols)

Click to download full resolution via product page
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Caption: Workflow for handling a chemical spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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